N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(2,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21N3O4S2/c1-14-3-4-15(2)18(11-14)27-23(29)22-17(7-10-32-22)26-24(27)33-13-21(28)25-16-5-6-19-20(12-16)31-9-8-30-19/h3-7,10-12H,8-9,13H2,1-2H3,(H,25,28)
• InChI Key: PQRSHISXJAIPAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Inhibitory Activity

Anticancer Potential : The compound and its analogues exhibit potent dual inhibitory activity against human TS and DHFR. For instance, N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, a classical analogue, is highlighted for its significant potency as a dual inhibitor with IC50 values of 40 nM for human TS and 20 nM for human DHFR. This suggests a strong foundation for the development of novel anticancer agents leveraging the thieno[2,3-d]pyrimidine scaffold for enhanced dual inhibitory action against these enzymes (Gangjee et al., 2008).

Antimicrobial Applications : The synthesis of derivatives involving the 2,3-dihydro-1,4-benzodioxin scaffold has also led to compounds with promising antibacterial and antifungal activities. For example, a study on 2-[(4-chlorophenyl)sulfonylamino]-N-(un/substituted-phenyl)acetamides revealed certain compounds exhibiting significant antimicrobial potential along with a low percentage of hemolytic activity, making them suitable for further development as antimicrobial agents (Abbasi et al., 2020).

Structural Studies

Molecular Conformation and Stability : Crystal structure analysis of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, has provided insights into their molecular conformation, showing a folded structure stabilized by intramolecular hydrogen bonds. Such studies are fundamental in understanding the interaction of these compounds with biological targets and optimizing their pharmacological profile (Subasri et al., 2016).